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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948 Get Quote

This guide provides a comprehensive overview of the best practices for the storage, handling,

and stability of 1-Bromononane-d19, compiled for researchers, scientists, and professionals in

drug development. While specific quantitative stability studies on 1-Bromononane-d19 are not

readily available in the public domain, this document synthesizes information from safety data

sheets (SDS) and general chemical handling guidelines for its non-deuterated analogue and

related deuterated compounds.

Chemical Properties and Stability
1-Bromononane-d19 (C₉D₁₉Br) is the deuterated form of 1-Bromononane.[1] The stability of

the compound is primarily inferred from data on its non-deuterated counterpart, 1-

Bromononane. It is generally considered a stable compound under recommended storage

conditions.[2][3][4][5]

Qualitative Stability Data
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Parameter Description
Incompatible
Materials

Hazardous
Decomposition
Products

Chemical Stability

Stable under normal

temperatures and

pressures and proper

storage conditions.[2]

Strong oxidizing

agents, strong bases.

[2][3][4][5]

Upon combustion or

thermal

decomposition, it may

produce carbon

monoxide, carbon

dioxide, and hydrogen

bromide.[2][6]

Light Sensitivity

Not explicitly stated,

but general best

practice for deuterated

compounds and alkyl

halides is to store

away from light.[7]

N/A N/A

Hygroscopicity

Deuterated products

are often hygroscopic

and readily absorb

moisture.[8]

Water/Moisture N/A

Recommended Storage Conditions
Proper storage is crucial to maintain the chemical and isotopic purity of 1-Bromononane-d19.

The following conditions are recommended based on supplier data sheets and general

chemical safety information.

Storage Condition Summary
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Condition Recommendation Rationale

Temperature

Store in a cool, dry place.[2][3]

Specific recommendations

include ambient temperature,

[3][9] room temperature,[10] or

below +30°C.[4]

Prevents thermal

decomposition and pressure

buildup in the container.

Atmosphere

Store in a tightly closed

container.[2][3] For maintaining

isotopic purity and preventing

moisture absorption, storage

under an inert atmosphere

(e.g., Argon, Nitrogen) is best

practice.[8]

Minimizes exposure to

atmospheric moisture and

oxygen, which can cause

hydrolysis or degradation.

Deuterated compounds are

often hygroscopic.[8]

Location

Store in a well-ventilated area

away from heat, sparks, open

flames, and other sources of

ignition.[2][3][6][11]

1-Bromononane is a

combustible liquid.

Container

Use the original supplier

container or a tightly sealed

container made of compatible

material.

Prevents contamination and

ensures proper sealing.

Experimental Protocols: Handling and Use
Adherence to strict handling protocols is essential to prevent contamination, degradation, and

ensure user safety.

Protocol for Handling 1-Bromononane-d19

Preparation of Workspace:

Conduct all handling in a well-ventilated area, preferably within a chemical fume hood.[2]

[6]

Ensure that an eyewash station and safety shower are readily accessible.[6]
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Remove all potential sources of ignition from the handling area.[2][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate chemical safety goggles or a face shield.[2]

Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin exposure.[2]

Respiratory Protection: If working outside a fume hood or if vapors/mists are generated,

use a NIOSH/MSHA-approved respirator.[2]

Handling Under Inert Atmosphere (to prevent moisture contamination):

For applications sensitive to moisture, it is critical to handle the compound under a dry,

inert atmosphere (e.g., in a glove box or glove bag).[8]

All glassware (syringes, flasks, NMR tubes) that will come into contact with the compound

should be oven-dried (e.g., at 150°C for 24 hours) and cooled under an inert atmosphere

before use.[8]

Use syringe techniques for transferring the liquid to minimize atmospheric exposure.

Dispensing and Use:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[11]

After handling, wash hands and face thoroughly.

Cleanup and Disposal:

In case of a spill, absorb the material with an inert substance (e.g., dry sand, earth) and

place it into a designated chemical waste container.[2]

Dispose of waste material in accordance with local, regional, and national regulations. Do

not mix with other waste.
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Visualized Workflow: Storage and Handling
The following diagram illustrates the recommended workflow for the proper storage and

handling of 1-Bromononane-d19 from receipt to experimental use.

Receiving

Storage

Handling for Use

Receive Compound

Inspect Container Seal
and Integrity

Log into Inventory
(Date, Lot #)

Store in Cool, Dry,
Well-Ventilated Area

Keep Tightly Closed
Away from Ignition Sources

& Incompatibles

Prepare Workspace
(Fume Hood, Dry Glassware)

Wear Appropriate PPE

Handle Under
Inert Atmosphere

Dispense for Experiment

Return to Storage

Click to download full resolution via product page

Caption: Recommended workflow for receiving, storing, and handling 1-Bromononane-d19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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